Cas no 2006183-82-8 (Ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate)

Ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate is a specialized ester compound featuring a cyclopropane ring and a keto-ester functional group. Its unique structure, combining a sterically hindered cyclopropyl moiety with a reactive β-ketoester, makes it a valuable intermediate in organic synthesis, particularly for constructing complex cyclic frameworks. The compound’s stability and reactivity profile allow for selective transformations, including alkylations, condensations, and cyclizations. It is commonly employed in pharmaceutical and agrochemical research for the development of bioactive molecules. The ethyl ester group enhances solubility in organic solvents, facilitating handling in synthetic applications. This compound’s structural features contribute to its utility in stereoselective and multicomponent reactions.
Ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate structure
2006183-82-8 structure
Product Name:Ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate
CAS No:2006183-82-8
MF:C11H18O3
MW:198.258823871613
CID:5760210
PubChem ID:165788263
Update Time:2025-05-20

Ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-1127541
    • 2006183-82-8
    • ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate
    • Ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate
    • Inchi: 1S/C11H18O3/c1-5-14-10(13)7(2)9(12)8-6-11(8,3)4/h7-8H,5-6H2,1-4H3
    • InChI Key: KNTWCWACKJLDOI-UHFFFAOYSA-N
    • SMILES: O=C(C(C(=O)OCC)C)C1CC1(C)C

Computed Properties

  • Exact Mass: 198.125594432g/mol
  • Monoisotopic Mass: 198.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.4Ų

Ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1127541-0.05g
ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate
2006183-82-8 95%
0.05g
$707.0 2023-10-26
Enamine
EN300-1127541-0.1g
ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate
2006183-82-8 95%
0.1g
$741.0 2023-10-26
Enamine
EN300-1127541-0.25g
ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate
2006183-82-8 95%
0.25g
$774.0 2023-10-26
Enamine
EN300-1127541-0.5g
ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate
2006183-82-8 95%
0.5g
$809.0 2023-10-26
Enamine
EN300-1127541-1.0g
ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate
2006183-82-8
1g
$1086.0 2023-06-09
Enamine
EN300-1127541-2.5g
ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate
2006183-82-8 95%
2.5g
$1650.0 2023-10-26
Enamine
EN300-1127541-5.0g
ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate
2006183-82-8
5g
$3147.0 2023-06-09
Enamine
EN300-1127541-10.0g
ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate
2006183-82-8
10g
$4667.0 2023-06-09
Enamine
EN300-1127541-1g
ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate
2006183-82-8 95%
1g
$842.0 2023-10-26
Enamine
EN300-1127541-5g
ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate
2006183-82-8 95%
5g
$2443.0 2023-10-26

Additional information on Ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate

Recent Advances in the Study of Ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate (CAS: 2006183-82-8)

Ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate (CAS: 2006183-82-8) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antiviral and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of Ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate is its application in the synthesis of cyclopropane-containing pharmaceuticals. Cyclopropane rings are known to confer enhanced metabolic stability and bioavailability to drug molecules, making them valuable scaffolds in medicinal chemistry. Recent publications have detailed optimized synthetic routes for this compound, emphasizing its scalability and efficiency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, one-pot synthesis method that significantly reduces production costs while maintaining high purity, a critical factor for pharmaceutical applications.

In addition to its synthetic utility, Ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate has shown promising biological activity in preclinical studies. Research conducted in 2024 revealed its potential as a modulator of inflammatory pathways, specifically through the inhibition of key enzymes such as cyclooxygenase-2 (COX-2). These findings suggest its applicability in the development of next-generation anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, preliminary data from in vitro studies indicate its antiviral properties, particularly against RNA viruses, although further mechanistic studies are required to elucidate its mode of action.

The compound's stability and pharmacokinetic properties have also been a focus of recent investigations. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 evaluated its metabolic stability in human liver microsomes, revealing a favorable half-life and low clearance rate. These characteristics position it as a promising candidate for further drug development, particularly in oral formulations. However, challenges remain in optimizing its solubility and bioavailability, which are currently the subject of ongoing research.

Looking ahead, the potential applications of Ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate extend beyond its current uses. Researchers are exploring its incorporation into prodrug designs and its role in targeted drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials, particularly for indications such as chronic inflammation and viral infections. As the field progresses, continuous updates on its safety profile and efficacy will be critical to its successful development.

In conclusion, Ethyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate (CAS: 2006183-82-8) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its synthetic accessibility, biological activity, and favorable pharmacokinetic properties underscore its potential as a cornerstone in the development of novel therapeutics. Future research should focus on addressing its current limitations and expanding its therapeutic applications, paving the way for its integration into mainstream medicine.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd